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Compound of Interest

Compound Name: PK 11195

Cat. No.: B1678501

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the solubility of PK 11195 and offers troubleshooting for
common issues encountered during its experimental use.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for preparing a stock solution of PK 111957

Al: The recommended solvents for preparing stock solutions of PK 11195 are Dimethyl
Sulfoxide (DMSO) and ethanol.[1]

Q2: What is the maximum solubility of PK 11195 in these solvents?

A2: The maximum reported solubility of PK 11195 varies slightly between suppliers but is
generally high in both DMSO and ethanol. A summary of reported solubilities is provided in the
table below.

Q3: My PK 11195 is not dissolving completely. What should | do?

A3: If you are experiencing difficulty dissolving PK 11195, you can try the following
troubleshooting steps:

e Warming: Gently warm the solution at 37°C.

» Sonication: Use an ultrasonic bath to aid dissolution.[2]
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e Sequential Solvent Addition: When preparing co-solvent formulations, add the solvents
sequentially and ensure the compound is fully dissolved in one solvent before adding the
next.[3]

Q4: Can | use PK 11195 in aqueous solutions for cell culture experiments?

A4: PK 11195 has poor aqueous solubility. For cell culture experiments, it is common practice
to prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it to
the final working concentration in the aqueous culture medium. Ensure the final concentration
of the organic solvent is low enough to not affect the cells (typically less than 0.1-0.5% DMSO).

Q5: How should | prepare PK 11195 for in vivo animal experiments?

A5: For in vivo administration, a co-solvent system is often necessary. A commonly
recommended formulation involves first dissolving PK 11195 in DMSO to create a stock
solution. This stock is then further diluted in a vehicle containing PEG300, Tween-80, and
saline.[4] A typical formulation might consist of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline.[3] It is crucial to add the solvents sequentially and ensure complete dissolution at
each step.[3]

Data Presentation: PK 11195 Solubility

Solvent Reported Solubility
DMSO 50 mM, 62.5 mg/mL (177.12 mM), 100 mM
Ethanol 50 mM, 75 mM

Note: Solubility can be affected by factors such as temperature, purity of the compound, and
the presence of other substances.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out the required amount of PK 11195 powder. The molecular
weight of PK 11195 is 352.86 g/mol . To prepare 1 mL of a 10 mM stock solution, you will
need 3.53 mg of PK 11195.
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 Dissolution: Add the appropriate volume of DMSO to the PK 11195 powder.

¢ Mixing: Vortex the solution until the solid is completely dissolved. If necessary, gently warm
the solution or use a sonicator to aid dissolution.

o Storage: Store the stock solution at -20°C or -80°C for long-term stability.[4] It is
recommended to aliquot the solution to avoid repeated freeze-thaw cycles.[4]

Protocol 2: Preparation of a Dosing Solution for In Vivo Studies

This protocol is a general guideline and may require optimization based on the specific
experimental requirements.

e Prepare a concentrated stock solution of PK 11195 in DMSO (e.g., 20.8 mg/mL) as
described in Protocol 1.[4]

 In a separate tube, combine the required volumes of PEG300 and Tween-80. For example,
to prepare 1 mL of the final solution, you would use 400 pL of PEG300 and 50 pL of Tween-
80.[4] Mix these two components thoroughly.

e Slowly add the PK 11195 DMSO stock solution to the PEG300/Tween-80 mixture while
vortexing. Ensure the solution remains clear. For the example above, you would add 100 pL
of the 20.8 mg/mL stock.[4]

e Add the saline solution to the mixture to reach the final desired volume. For the 1 mL
example, you would add 450 pL of saline.[4]

e Mix the final solution thoroughly before administration.

Mandatory Visualization
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Caption: Troubleshooting workflow for dissolving PK 11195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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